Cas no 1820710-70-0 (Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1))

Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) is a chemically synthesized compound featuring a benzenesulfonamide core substituted with a tertiary amine side chain, protonated as a hydrochloride salt. Its structure confers solubility in polar solvents and stability under standard conditions, making it suitable for research applications. The presence of both sulfonamide and amine functional groups suggests potential utility in medicinal chemistry, particularly as an intermediate in the development of biologically active molecules. The hydrochloride form enhances handling and storage properties. This compound may be of interest in pharmacological studies, given its structural resemblance to known sulfonamide-based therapeutics. Further characterization is recommended for specific applications.
Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) structure
1820710-70-0 structure
Product Name:Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1)
CAS No:1820710-70-0
MF:C10H18ClN3O2S
MW:279.786819934845
MDL:MFCD29034001
CID:5162434
PubChem ID:119056953
Update Time:2025-10-28

Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1)
    • MDL: MFCD29034001
    • Inchi: 1S/C10H17N3O2S.ClH/c1-12-7-8-13(2)9-3-5-10(6-4-9)16(11,14)15;/h3-6,12H,7-8H2,1-2H3,(H2,11,14,15);1H
    • InChI Key: CIMSBRLGJCXWCX-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(S(=O)(=O)N)=CC=1)(C)CCNC.Cl

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Additional information on Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1)

Comprehensive Overview of Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) (CAS No. 1820710-70-0)

Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) (CAS No. 1820710-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzenesulfonamide class, which is widely studied for its role in drug development and biochemical interactions. The presence of the methyl[2-(methylamino)ethyl]amino moiety enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) includes a sulfonamide functional group, which is known for its versatility in medicinal chemistry. Sulfonamides are often utilized in the design of enzyme inhibitors, making this compound a potential candidate for targeting specific biological pathways. Researchers are particularly interested in its solubility and stability characteristics, which are critical for formulation development in the pharmaceutical industry.

One of the key areas of interest for CAS No. 1820710-70-0 is its potential role in the development of novel therapeutics. With the growing demand for targeted therapies and personalized medicine, compounds like this are being explored for their ability to interact with specific receptors or enzymes. The hydrochloride salt form of this compound improves its bioavailability, making it more suitable for preclinical and clinical studies.

In addition to its pharmaceutical applications, Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) is also studied in material science. Its unique chemical properties make it a potential candidate for use in advanced polymer formulations or as a ligand in catalytic systems. The compound’s ability to form stable complexes with metals could open new avenues in industrial chemistry and nanotechnology.

The synthesis of CAS No. 1820710-70-0 involves multi-step organic reactions, often starting from commercially available benzenesulfonamide derivatives. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for its application in high-value industries. Recent advancements in green chemistry have also explored eco-friendly synthetic routes for this compound, aligning with global sustainability trends.

From a market perspective, the demand for specialized sulfonamide-based compounds is on the rise, driven by their diverse applications in healthcare and technology. Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) is no exception, with increasing interest from academic and industrial researchers. Its potential use in drug discovery programs, particularly for treating metabolic and neurological disorders, positions it as a compound of high commercial value.

Safety and handling of CAS No. 1820710-70-0 are critical considerations for laboratories and manufacturing facilities. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols must be followed to ensure stability and prevent degradation. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in research and industrial settings.

In conclusion, Benzenesulfonamide, 4-[methyl[2-(methylamino)ethyl]amino]-, hydrochloride (1:1) (CAS No. 1820710-70-0) represents a promising compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique chemical structure and functional groups make it a subject of ongoing research, with potential breakthroughs on the horizon. As scientific understanding of this compound deepens, its role in advancing technology and medicine is expected to grow significantly.

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